Cas no 2229201-58-3 ((3-chlorothiophen-2-yl)methyl sulfamate)

• Product Name: (3-chlorothiophen-2-yl)methyl sulfamate
• CAS No: 2229201-58-3
• MF: C₅H₆ClNO₃S₂
• MW: 227.689037799835
• CID: 6122962
• PubChem ID: 165845230
• Update Time: 2025-08-03

(3-chlorothiophen-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-chlorothiophen-2-yl)methyl sulfamate
• EN300-1988627
• 2229201-58-3

• Inchi： 1S/C5H6ClNO3S2/c6-4-1-2-11-5(4)3-10-12(7,8)9/h1-2H,3H2,(H2,7,8,9)
• InChI Key： UJFWALSVAWQSFB-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1COS(N)(=O)=O

Computed Properties

• Exact Mass: 226.9477631g/mol
• Monoisotopic Mass: 226.9477631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on (3-chlorothiophen-2-yl)methyl sulfamate

Introducing (3-chlorothiophen-2-yl)methyl sulfamate (CAS No. 2229201-58-3): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

(3-chlorothiophen-2-yl)methyl sulfamate, identified by its CAS number 2229201-58-3, represents a sophisticated organic compound with significant applications in the realms of chemical biology and medicinal chemistry. This compound, featuring a thiophene ring substituted with a chlorine atom at the 3-position and a methyl sulfamate group at the 2-position, has garnered attention due to its versatile structural framework and potential utility in the synthesis of biologically active molecules.

The structural motif of (3-chlorothiophen-2-yl)methyl sulfamate is particularly noteworthy for its ability to serve as a versatile intermediate in the construction of complex pharmacophores. The presence of both the thiophene ring and the sulfamate functional group provides a unique combination of electronic and steric properties that can be exploited to modulate biological activity. Thiophene derivatives are well-documented for their role in various therapeutic areas, including antiviral, antibacterial, and anticancer agents, while sulfamate groups are often incorporated into molecules to enhance solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The thiophene scaffold, in particular, has been extensively studied for its ability to interact with biological targets in diverse ways. For instance, studies have demonstrated that thiophene derivatives can disrupt protein-protein interactions, inhibit enzyme activity, or modulate ion channel function. The introduction of a chlorine atom at the 3-position of the thiophene ring further enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The methyl sulfamate group in (3-chlorothiophen-2-yl)methyl sulfamate adds another layer of complexity to its potential applications. Sulfamate groups are known for their ability to improve water solubility and metabolic stability, making them valuable in drug design. Additionally, sulfamate-containing compounds have been reported to exhibit inhibitory effects on various enzymes, including carbonic anhydrases and proteases. This dual functionality makes (3-chlorothiophen-2-yl)methyl sulfamate an attractive building block for the synthesis of multifunctional drugs.

Recent advancements in synthetic methodologies have further expanded the utility of (3-chlorothiophen-2-yl)methyl sulfamate. For example, transition-metal-catalyzed reactions have enabled the efficient construction of complex thiophene derivatives with high selectivity and yield. These techniques have been particularly useful in generating libraries of compounds for high-throughput screening (HTS) purposes. Moreover, computational chemistry approaches have been employed to predict the biological activity of novel derivatives before they are synthesized, significantly reducing the time and cost associated with drug discovery.

The pharmaceutical industry has shown particular interest in thiophene-based scaffolds due to their broad spectrum of biological activities. Several marketed drugs contain thiophene rings as part of their structure, highlighting their importance in modern medicine. For instance, thiazolidine derivatives have been used in anticonvulsant drugs, while benzothiaphene derivatives are found in antifungal medications. The incorporation of additional functional groups into these scaffolds can lead to new analogs with enhanced potency or improved pharmacokinetic properties.

The role of sulfamate groups in medicinal chemistry cannot be overstated either. These groups have been successfully integrated into various drug candidates across different therapeutic categories. For example, sulfamate-based inhibitors have shown promise in treating neurological disorders by targeting specific enzymes involved in neurotransmitter metabolism. Additionally, sulfamates have been used to enhance the bioavailability of other drug molecules by improving solubility and reducing renal clearance.

In conclusion, (3-chlorothiophen-2-yl)methyl sulfamate (CAS No. 2229201-58-3) represents a valuable intermediate with significant potential in chemical biology and medicinal chemistry. Its unique structural features—combining a thiophene ring with a chlorine substituent and a methyl sulfamate group—make it an ideal candidate for further derivatization and exploration. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.